Cas no 1307-81-9 (Sodium hexachloroosmate(IV) hydrate)

• Product Name: Sodium hexachloroosmate(IV) hydrate
• CAS No: 1307-81-9
• MF: Cl₆Na₂Os
• MW: 448.927532196045
• MDL: MFCD09263279
• CID: 83562
• PubChem ID: 44151190
• Update Time: 2025-06-28

Sodium hexachloroosmate(IV) hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium hexachloroosmate(IV) hydrate
• disodium hexachloroosmate
• Sodium hexachloroosmate(IV) dihydrate
• disodium,hexachloroosmium(2-)
• EINECS 215-152-5
• Na2OsCl6*xH2O
• SODIUM HEXACHLOROOSMIATE(IV)
• SODIUM HEXACHLOROOSM
• OSMIUM SODIUM CHLORIDE
• Sodium-osmium chloride
• Sodium chloroosmate(IV)
• sodium hexachloroosmate(IV)
• sodium hexachloroosmiate(iv) dihydrate
• DTXSID50156687
• 1307-81-9
• NS00081352
• Q17424861
• disodium;hexachloroosmium(2-)
• Sodium hexachloroosmiate(IV) dihydrate, Os 38.7% min
• DTXCID6079178

• MDL： MFCD09263279
• Inchi： 1S/6ClH.2Na.Os/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key： PVTVRPSPEDISMV-UHFFFAOYSA-H
• SMILES： [Os-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[Na+].[Na+]

Computed Properties

• Exact Mass: 447.75400
• Monoisotopic Mass: 447.75413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Dark orange crystals, odourless
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 4.13700
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Soluble

Sodium hexachloroosmate(IV) hydrate Security Information

• Hazardous Material transportation number：UN 3290
• Hazard Category Code： 26/27/28-34
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Risk Phrases：R26/27/28; R34
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal chlorides

Additional information on Sodium hexachloroosmate(IV) hydrate

Introduction to Sodium hexachloroosmate(IV) hydrate (CAS No: 1307-81-9)

Sodium hexachloroosmate(IV) hydrate, with the chemical formula Na₂[OsCl₆]·xH₂O, is a compound of significant interest in the field of inorganic chemistry and materials science. Its CAS number, 1307-81-9, identifies it as a well-characterized substance with a unique structure and reactivity. This compound has garnered attention due to its applications in catalysis, coordination chemistry, and as a precursor for advanced materials. The presence of osmium in its structure imparts unique electronic and optical properties, making it a valuable candidate for research in nanotechnology and green chemistry.

The synthesis of Sodium hexachloroosmate(IV) hydrate typically involves the reaction of osmium tetroxide (OsO₄) with sodium chlorides in an aqueous or alcoholic medium. The hydration state (x in Na₂[OsCl₆]·xH₂O) can vary depending on the reaction conditions, leading to different polymorphs with distinct properties. Recent studies have highlighted the importance of controlling the hydration state to optimize its performance in various applications.

In catalysis, Sodium hexachloroosmate(IV) hydrate has been employed as an effective catalyst for various organic transformations. Its ability to activate small molecules like carbon monoxide and hydrogen has been explored in the synthesis of complex organic compounds. The compound's high oxidation state of osmium allows it to participate in redox reactions, making it useful in oxidation processes. For instance, it has been used in the oxidation of alcohols to aldehydes and ketones, demonstrating high selectivity and efficiency.

The coordination chemistry of Sodium hexachloroosmate(IV) hydrate has also been extensively studied. Its ability to form stable complexes with various ligands has made it a valuable tool in understanding electron transfer processes and designing novel catalysts. Researchers have investigated its complexes with nitrogen-containing ligands, which exhibit interesting photochemical properties. These complexes have potential applications in photodynamic therapy and light-emitting devices.

Recent advancements in materials science have opened new avenues for the application of Sodium hexachloroosmate(IV) hydrate. Its unique electronic structure has been exploited in the development of organic-inorganic hybrid materials. These materials combine the advantages of organic molecules and inorganic frameworks, leading to novel properties such as tunable conductivity and luminescence. The compound has been incorporated into metal-organic frameworks (MOFs), which are highly porous materials with potential applications in gas storage, separation, and catalysis.

The environmental impact of using Sodium hexachloroosmate(IV) hydrate has also been a focus of research. Studies have shown that under controlled conditions, it can be degraded into less toxic products without releasing hazardous byproducts. This makes it an attractive alternative to traditional heavy metal catalysts that require stringent handling procedures. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, Sodium hexachloroosmate(IV) hydrate (CAS No: 1307-81-9) is a versatile compound with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable tool for researchers exploring new frontiers in catalysis, coordination chemistry, and materials science. As research continues to uncover new applications and synthetic methods, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.